Cas no 1390635-68-3 (3,5-diamino-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile)

3,5-Diamino-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with amino and nitrile functional groups. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The presence of dual amino groups enhances reactivity, enabling selective modifications for the development of biologically active molecules. Its isopropyl substituent contributes to steric and electronic effects, influencing solubility and stability. The compound’s high purity and well-defined reactivity profile make it valuable for research and industrial processes, including the synthesis of heterocyclic derivatives. Suitable for controlled reactions, it is often utilized in medicinal chemistry for scaffold diversification.

3,5-diamino-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile structure

1390635-68-3 structure

Product Name:3,5-diamino-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile

CAS No:1390635-68-3

MF:C₇H₁₁N₅

MW:165.195739984512

CID:2773759

PubChem ID:71742323

Update Time:2025-06-09

3,5-diamino-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3,5-diamino-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile
- DTXSID40857217
- EN300-1617936
- 3,5-DIAMINO-1-ISOPROPYL-1H-PYRAZOLE-4-CARBONITRILE
- 1390635-68-3
- MDL： MFCD22573989
- Inchi： 1S/C7H11N5/c1-4(2)12-7(10)5(3-8)6(9)11-12/h4H,10H2,1-2H3,(H2,9,11)
- InChI Key： UDKDAYNFEXEIHX-UHFFFAOYSA-N
- SMILES： N1(C(=C(C#N)C(N)=N1)N)C(C)C

Computed Properties

Exact Mass: 165.10144537Da
Monoisotopic Mass: 165.10144537Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 93.7Å²

3,5-diamino-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile Pricemore >>

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